Cas no 1361544-68-4 (2'-Nitro-3,4,5-trichloro-5'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Nitro-3,4,5-trichloro-5'-(trifluoromethyl)biphenyl
• CAS No: 1361544-68-4
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4999932
• Update Time: 2025-06-09

2'-Nitro-3,4,5-trichloro-5'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Nitro-3,4,5-trichloro-5'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl3F3NO2/c14-9-3-6(4-10(15)12(9)16)8-5-7(13(17,18)19)1-2-11(8)20(21)22/h1-5H
• InChI Key： KZZYHEWFZCLOOE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(C(F)(F)F)C=CC=1[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 406
• XLogP3: 6.1
• Topological Polar Surface Area: 45.8

Additional information on 2'-Nitro-3,4,5-trichloro-5'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 2'-Nitro-3,4,5-trichloro-5'-(trifluoromethyl)biphenyl (CAS: 1361544-68-4)

The compound 2'-Nitro-3,4,5-trichloro-5'-(trifluoromethyl)biphenyl (CAS: 1361544-68-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges associated with 2'-Nitro-3,4,5-trichloro-5'-(trifluoromethyl)biphenyl, particularly in achieving high yields and purity. Advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to optimize its synthesis. These methods have demonstrated improved efficiency and scalability, making the compound more accessible for further research and development.

In terms of biological activity, preliminary in vitro studies have shown that 2'-Nitro-3,4,5-trichloro-5'-(trifluoromethyl)biphenyl exhibits promising inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. Researchers have identified its potential as a lead compound for the development of novel anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

Additionally, the compound's unique chemical structure, featuring both nitro and trifluoromethyl groups, has sparked interest in its potential as a building block for the synthesis of more complex molecules. Recent work has explored its use in the development of fluorinated analogs of known drugs, which could offer improved metabolic stability and bioavailability.

Despite these promising findings, challenges remain in the clinical translation of 2'-Nitro-3,4,5-trichloro-5'-(trifluoromethyl)biphenyl. Issues such as solubility, toxicity, and pharmacokinetics need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 2'-Nitro-3,4,5-trichloro-5'-(trifluoromethyl)biphenyl represents a promising candidate for further investigation in the field of drug discovery. Its unique structural features and biological activity make it a valuable tool for understanding disease mechanisms and developing new therapeutic agents. Continued research and innovation will be crucial to fully realize its potential in addressing unmet medical needs.